Cas no 19246-04-9 (2'-Isopropylacetanilide)

2'-Isopropylacetanilide Properties

Names and Identifiers

• 2-Isopropylacetanilide
• 4-Isopropylacetanilide
• N1-(2-isopropylphenyl)acetamide
• 2'-Isopropylacetanilide
• 2-Acetamino-1-isopropyl-benzol
• 2-Isopropyl-acetanilid
• o-Acetylcumidin
• Acetanilide,2'-isopropyl- (6CI,7CI,8CI)
• o-Acetcumidide
• o-Isopropylacetanilide
• 2-Isopropylacetanilide, 97+%
• Maybridge1_000112
• N-(2-isopropylphenyl)acetamide
• N-[2-(propan-2-yl)phenyl]acetamide
• CS-0324077
• FT-0629655
• 19246-04-9
• Acetamide,N-[2-(1-methylethyl)phenyl]-
• N-(2-propan-2-ylphenyl)acetamide
• MFCD00833396
• TS-02467
• AO-548/11380361
• Acetamide, N-[2-(1-methylethyl)phenyl]-
• SCHEMBL757161
• AKOS002960250
• MixCom1_000222
• DTXSID60876501
• +Expand

• MDL： MFCD00833396
• InChIKey： PTHQJQDKJOVFRD-UHFFFAOYSA-N
• Inchi： 1S/C11H15NO/c1-8(2)10-6-4-5-7-11(10)12-9(3)13/h4-8H,1-3H3,(H,12,13)
• SMILES： CC(C1=CC=CC=C1NC(C)=O)C

Computed Properties

• Exact Mass: 177.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 177.115364102g/mol
• Heavy Atom Count: 13
• Complexity: 719
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 114

Experimental Properties

• LogP: 2.84140
• PSA: 29.10000
• Refractive Index: 1.546
• Boiling Point: 330.8±11.0 °C at 760 mmHg
• Melting Point: 72-74°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 195.5±4.2 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.0±0.1 g/cm3

2'-Isopropylacetanilide Security Information

• Safety Instruction： S26; S36/37
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：warning

2'-Isopropylacetanilide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%